Cas no 2171973-49-0 (1-(benzyloxy)carbonyl-4-{bicyclo2.2.1heptan-2-yl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-{bicyclo2.2.1heptan-2-yl}pyrrolidine-3-carboxylic acid
• CAS No: 2171973-49-0
• MF: C₂₀H₂₅NO₄
• MW: 343.41680598259
• CID: 6172733
• PubChem ID: 165804291
• Update Time: 2025-10-29

1-(benzyloxy)carbonyl-4-{bicyclo2.2.1heptan-2-yl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-{bicyclo2.2.1heptan-2-yl}pyrrolidine-3-carboxylic acid
• EN300-1456431
• 1-[(benzyloxy)carbonyl]-4-{bicyclo[2.2.1]heptan-2-yl}pyrrolidine-3-carboxylic acid
• 2171973-49-0

• Inchi： 1S/C20H25NO4/c22-19(23)18-11-21(20(24)25-12-13-4-2-1-3-5-13)10-17(18)16-9-14-6-7-15(16)8-14/h1-5,14-18H,6-12H2,(H,22,23)
• InChI Key： SNEYKVFAKLEAIA-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC1C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 343.17835828g/mol
• Monoisotopic Mass: 343.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-4-{bicyclo2.2.1heptan-2-yl}pyrrolidine-3-carboxylic acid

Professional Introduction to 1-(benzyloxy)carbonyl-4-{bicyclo2.2.1heptan-2-yl}pyrrolidine-3-carboxylic Acid (CAS No. 2171973-49-0)

1-(benzyloxy)carbonyl-4-{bicyclo2.2.1heptan-2-yl}pyrrolidine-3-carboxylic acid (CAS No. 2171973-49-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound encompasses several key functional groups, including the benzyloxy and carbonyl moieties, which are well-documented for their role in enhancing the bioavailability and metabolic stability of pharmaceutical agents. Additionally, the presence of a bicyclo2.2.1heptan-2-yl moiety introduces a unique three-dimensional scaffold, which can influence both the pharmacokinetic properties and the binding affinity of the compound to biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The pyrrolidine core, as seen in this compound, is particularly noteworthy due to its prevalence in biologically active molecules. Pyrrolidine derivatives have been extensively studied for their potential as kinase inhibitors, G protein-coupled receptor modulators, and antiviral agents. The specific substitution pattern in 1-(benzyloxy)carbonyl-4-{bicyclo2.2.1heptan-2-yl}pyrrolidine-3-carboxylic acid may confer unique pharmacological properties that make it an attractive scaffold for further medicinal chemistry investigations.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzyloxy group serves to protect the carbonyl functionality during subsequent synthetic steps, while the bulky bicyclo2.2.1heptan-2-yl group helps to modulate the solubility and lipophilicity of the molecule. These structural features are critical for optimizing the pharmacokinetic profile of drug candidates.

The potential applications of 1-(benzyloxy)carbonyl-4-{bicyclo2.2.1heptan-2-yl}pyrrolidine-3-carboxylic acid extend across multiple therapeutic areas. For instance, its structural motif suggests potential activity as an inhibitor of enzymes involved in cancer progression or as a modulator of neural signaling pathways. Furthermore, the compound's ability to cross biological membranes may make it suitable for topical or oral administration.

In light of recent advancements in computational chemistry and molecular modeling, virtual screening techniques have been increasingly employed to identify promising drug candidates before experimental synthesis begins. The three-dimensional structure of 1-(benzyloxy)carbonyl-4-{bicyclo strong >}2 . 2 . 1}-2 - ylpyrrolidine -3 - carboxylic acid can be utilized to predict its binding interactions with various biological targets using docking algorithms. This approach has significantly accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted efficacy and selectivity.

The role of prodrugs in pharmaceutical development cannot be overstated, as they offer a means to enhance drug delivery and improve therapeutic outcomes. The < strong > benzyloxy strong > group in this compound could serve as a prodrug moiety that undergoes enzymatic hydrolysis to release the active pharmacophore once inside the target organism. This strategy has been successfully employed in numerous drug formulations to improve bioavailability and reduce toxicity.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that have potential therapeutic applications. The development of new drugs must be balanced with concerns regarding environmental impact, resource allocation, and equitable access to healthcare solutions. As such, any research involving 1-(< strong > benzyloxy strong >)< strong > carbonyl strong > -4-{< strong > bicyclo strong >}2 . 2 . 1}-2 - ylpyrrolidine -3 - carboxylic acid should be conducted with these principles in mind.

The future directions for research on this compound include exploring its mechanism of action in vitro and in vivo, optimizing its synthetic route for scalability, and conducting preclinical studies to assess its safety and efficacy profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for advancing this promising candidate towards clinical development.